8-(3-chlorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(3-chlorophenyl)-2-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20ClN5O3/c1-11-12(2)25-15-16(22(3)19(28)23(17(15)27)8-5-9-26)21-18(25)24(11)14-7-4-6-13(20)10-14/h4,6-7,10,26H,5,8-9H2,1-3H3
• InChI Key: MCSMWIGDEWCOSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC(=CC=C4)Cl)N(C(=O)N(C3=O)CCCO)C)C
• Molecular Formula: C19H20ClN5O3
• Molecular Weight: 401.8 g/mol

Description

8-(3-chlorophenyl)-3-(3-hydroxypropyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C19H20ClN5O3 and its molecular weight is 401.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical synthesis of imidazo[2,1-f]purine derivatives and related compounds has been extensively explored to understand their structural and functional properties. For instance, the synthesis of imidazo[1,2-a]-s-triazine nucleosides, including their nucleotide analogues, demonstrates the versatility of purine analogues in drug development, highlighting moderate antiviral activity against certain viruses (Kim et al., 1978). Furthermore, the synthesis and characterization of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones illustrate the chemical diversity and potential for creating compounds with significant biological activity (Simo et al., 1998).

Biological and Pharmacological Evaluation

A series of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione were synthesized and evaluated for their serotonin receptor affinity and phosphodiesterase inhibitor activity, showing potential as antidepressant agents (Zagórska et al., 2016). This highlights the compound's potential in addressing mood disorders through targeting specific neurological pathways.

Moreover, structure-activity relationship studies of a new series of imidazo[2,1-f]purinones as potent and selective A(3) adenosine receptor antagonists reveal the compound's relevance in developing treatments for conditions mediated by the A(3) adenosine receptor, such as inflammatory diseases (Baraldi et al., 2008).